Cas no 131749-58-1 (physangulide)

• Product Name: physangulide
• CAS No: 131749-58-1
• MF: C₂₈H₄₂O₉
• MW: 522.627689838409
• CID: 2008696
• PubChem ID: 14605176
• Update Time: 2025-04-21

physangulide Chemical and Physical Properties

Names and Identifiers

• physangulide
• 5b,6b-Epoxy-3b,4b,20R,24S,25R-pentahydroxy-1-oxo-22S-withanolide
• 15-[1-(4,5-dihydroxy-4,5-dimethyl-6-oxooxan-2-yl)-1-hydroxyethyl]-5,6-dihydroxy-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-3-one
• CHEBI:193909
• Ergostan-26-oic acid, 5,6-epoxy-3,4,20,22,24,25-hexahydroxy-1-oxo-, I -lactone, (3I(2),4I(2),22S,24S,25R)-
• 131749-58-1
• DTXSID201114343

• Inchi： 1S/C28H42O9/c1-23-9-8-15-13(10-19-28(37-19)21(31)16(29)11-18(30)25(15,28)3)14(23)6-7-17(23)26(4,34)20-12-24(2,33)27(5,35)22(32)36-20/h13-17,19-21,29,31,33-35H,6-12H2,1-5H3
• InChI Key： OREAQOXKZSQPCV-UHFFFAOYSA-N
• SMILES： O1C2CC3C4CCC(C(C)(C5CC(C)(C(C)(C(=O)O5)O)O)O)C4(C)CCC3C3(C)C(CC(C(C132)O)O)=O

Computed Properties

• Exact Mass: 522.28288291g/mol
• Monoisotopic Mass: 522.28288291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives